Cas no 2229269-55-8 (4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol)

• Product Name: 4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol
• CAS No: 2229269-55-8
• MF: C₁₁H₁₂ClF₃O
• MW: 252.660593032837
• CID: 5859673
• PubChem ID: 165631485
• Update Time: 2025-05-24

4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol
• 4-[4-chloro-2-(trifluoromethyl)phenyl]butan-2-ol
• 2229269-55-8
• EN300-1941979

• Inchi： 1S/C11H12ClF3O/c1-7(16)2-3-8-4-5-9(12)6-10(8)11(13,14)15/h4-7,16H,2-3H2,1H3
• InChI Key： YOKAKXPKWCICTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)CCC(C)O

Computed Properties

• Exact Mass: 252.0528772g/mol
• Monoisotopic Mass: 252.0528772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol

Professional Introduction to Compound with CAS No. 2229269-55-8 and Product Name: 4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol

The compound with the CAS number 2229269-55-8 and the product name 4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both chloro and trifluoromethyl substituents, which are known to enhance its binding affinity and metabolic stability, making it a promising candidate for further investigation.

In the realm of modern pharmaceutical research, the development of novel compounds with optimized pharmacokinetic profiles is of paramount importance. The presence of the chloro group at the 4-position and the trifluoromethyl group at the 2-position of the phenyl ring in 4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol contributes to its favorable pharmacological properties. These substituents are well-documented for their ability to modulate enzyme interactions and improve drug solubility, which are critical factors in determining the efficacy and safety of therapeutic agents.

Recent studies have highlighted the significance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often leads to enhanced metabolic stability and improved bioavailability. In particular, the trifluoromethyl group is widely recognized for its ability to increase lipophilicity and binding affinity, which can be advantageous in designing drugs that require prolonged circulation times or targeted delivery systems. The compound in question, 4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol, exemplifies these principles by integrating both chloro and trifluoromethyl groups into its molecular framework.

The butan-2-ol moiety in the compound's structure also plays a crucial role in its overall pharmacological behavior. Alcohols are known to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The specific positioning of the hydroxyl group in 4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol allows for optimal interactions with biological targets, thereby enhancing its potential as a lead compound for drug discovery.

Current research in medicinal chemistry is increasingly focused on developing compounds that can modulate central nervous system (CNS) activity. The structural features of 4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol make it an attractive candidate for further exploration in this area. Studies have shown that compounds with similar scaffolds exhibit promising effects on neurotransmitter systems involved in mood regulation and cognitive function. The chloro and trifluoromethyl substituents are particularly noteworthy for their ability to influence receptor binding affinities, which could be leveraged to develop novel therapeutics for neurological disorders.

Another area of interest is the use of fluorinated compounds in oncology research. The unique electronic properties of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic profiles of molecules. In cancer therapy, fluorinated compounds have shown promise as both chemotherapeutic agents and imaging probes. The compound 4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol, with its dual substitution pattern, could potentially exhibit inhibitory effects on key enzymes involved in tumor growth and progression.

The synthesis of 4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol involves a series of well-established organic reactions that highlight its accessibility for further functionalization. Advanced synthetic methodologies allow for precise control over regioselectivity and stereochemistry, enabling chemists to modify the compound's structure as needed for specific applications. This flexibility makes it an ideal candidate for structure-based drug design initiatives.

In conclusion, the compound with CAS number 2229269-55-8 and product name 4-4-chloro-2-(trifluoromethyl)phenylbutan-2-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with recent findings from medicinal chemistry research, position it as a promising candidate for further development. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.